3-Benzoyl-[1,2,3]triazolo[1,5-a]pyridine

• Molecular Formula: C13H9N3O
• Molecular Weight: 223.23 g/mol
• IUPAC Name: phenyl(triazolo[1,5-a]pyridin-3-yl)methanone
• InChI: InChI=1S/C13H9N3O/c17-13(10-6-2-1-3-7-10)12-11-8-4-5-9-16(11)15-14-12/h1-9H
• InChI Key: TXJCFPIIFWPBNA-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C2=C3C=CC=CN3N=N2

Description

3-Benzoyl-[1,2,3]triazolo[1,5-a]pyridine, also known as BTP, is a heterocyclic compound that has been widely studied due to its potential applications in medicinal chemistry. This compound exhibits a unique structure that allows it to interact with biological systems in a specific manner.

Mechanism of Action

The mechanism of action of 3-Benzoyl-[1,2,3]triazolo[1,5-a]pyridine is not fully understood. However, it is believed that this compound interacts with specific proteins or enzymes in the body, leading to various biological effects. For example, studies have shown that this compound can inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the breakdown of acetylcholine in the brain. This inhibition can lead to an increase in acetylcholine levels, which may improve cognitive function in individuals with Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that this compound can exhibit various biochemical and physiological effects. For example, this compound has been shown to exhibit antioxidant activity, which can protect cells from oxidative damage. It has also been shown to exhibit anti-inflammatory activity, which can reduce inflammation in the body. Additionally, this compound has been shown to exhibit antitumor activity by inducing apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Benzoyl-[1,2,3]triazolo[1,5-a]pyridine in lab experiments is its unique structure, which allows it to interact with biological systems in a specific manner. Additionally, this compound exhibits a wide range of biological activities, making it a versatile tool for studying various biological processes. However, one limitation of using this compound in lab experiments is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 3-Benzoyl-[1,2,3]triazolo[1,5-a]pyridine. One area of interest is the development of novel therapeutic agents based on this compound. Researchers are also investigating the potential of this compound as a diagnostic tool for various diseases. Additionally, studies are being conducted to better understand the mechanism of action of this compound and its interactions with biological systems. Finally, researchers are exploring the potential of this compound as a scaffold for the development of new drugs with improved efficacy and safety profiles.
In conclusion, this compound is a heterocyclic compound that exhibits a wide range of biological activities. Its unique structure and potential applications in medicinal chemistry make it a promising area of research. Further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent and diagnostic tool.

Synthesis Methods

The synthesis of 3-Benzoyl-[1,2,3]triazolo[1,5-a]pyridine involves the reaction of 3-aminopyridine with benzoyl chloride and sodium azide in the presence of a catalyst. This reaction results in the formation of the desired compound, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

3-Benzoyl-[1,2,3]triazolo[1,5-a]pyridine has been extensively studied for its potential applications in medicinal chemistry. This compound has been shown to exhibit antitumor, antimicrobial, and antiviral activities. It has also been investigated for its potential as a therapeutic agent for various diseases such as Alzheimer's, Parkinson's, and Huntington's.